Cas no 346612-08-6 ((5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione)

• Product Name: (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione
• CAS No: 346612-08-6
• MF: C₁₇H₁₄N₂O₆
• MW: 342.302864551544
• CID: 6261792
• PubChem ID: 1840382
• Update Time: 2025-05-20

(5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione
• 346612-08-6
• AB00140021-02
• (E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-ylmethylene)pyrimidine-2,4,6(1H,3H,5H)-trione
• TXXVFQBQMFDVHP-XYOKQWHBSA-N
• (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-ylmethylidene)-1,3-diazinane-2,4,6-trione
• (5E)-1-(2,5-dimethoxyphenyl)-5-[(furan-2-yl)methylidene]-1,3-diazinane-2,4,6-trione
• F1222-0175
• (5E)-1-(2,5-Dimethoxyphenyl)-5-(2-furylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione #
• AKOS001625991
• Pyrimidine-2,4,6(1H,3H,5H)-trione, 5-(2-furfurylidene)-1-(2,5-dimethoxyphenyl)-

• Inchi： 1S/C17H14N2O6/c1-23-10-5-6-14(24-2)13(9-10)19-16(21)12(15(20)18-17(19)22)8-11-4-3-7-25-11/h3-9H,1-2H3,(H,18,20,22)/b12-8+
• InChI Key： TXXVFQBQMFDVHP-XYOKQWHBSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C(NC(/C(=C\C2=CC=CO2)/C1=O)=O)=O)OC

Computed Properties

• Exact Mass: 342.08518617g/mol
• Monoisotopic Mass: 342.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione

Introduction to (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione (CAS No. 346612-08-6)

(5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 346612-08-6, belongs to a class of molecules known for their versatile applications in drug discovery and development. The intricate molecular framework of this compound, characterized by a fused heterocyclic system and multiple functional groups, makes it a subject of extensive research interest.

The structural composition of (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione includes a central diazinane core substituted with various aromatic and heterocyclic moieties. The presence of 2,5-dimethoxyphenyl and furan-2-yl groups introduces specific electronic and steric properties that can influence its interactions with biological targets. This molecular architecture suggests potential applications in modulating enzymatic pathways and receptor binding affinities, making it a promising candidate for further investigation.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents derived from structurally diverse compounds. The pharmaceutical industry has increasingly relied on advanced computational methods and high-throughput screening techniques to identify molecules with desirable pharmacological properties. (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione represents an example of such an effort, where the combination of different pharmacophoric elements aims to enhance binding efficacy and reduce off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The use of these techniques not only improves the synthetic route but also allows for the introduction of diverse functional groups at strategic positions within the molecule.

One of the key aspects that make (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione an intriguing candidate for drug development is its potential to interact with biological targets in multiple ways. The presence of both hydrophobic aromatic rings and polar heterocyclic moieties enhances its solubility and bioavailability while allowing for specific interactions with proteins and nucleic acids. This dual nature makes it suitable for targeting a wide range of diseases, including those associated with metabolic disorders and inflammatory conditions.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. By exploring structurally unique compounds like (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione, researchers aim to uncover novel mechanisms of action that may overcome resistance to existing therapies. The compound's ability to modulate multiple biological pathways simultaneously offers a strategic advantage in developing combination therapies that can address complex diseases more effectively.

The pharmacological profile of this compound is currently under investigation in various preclinical models. Initial studies have shown promising results in terms of binding affinity to specific enzymes and receptors relevant to therapeutic intervention. These findings suggest that further optimization may lead to the development of potent inhibitors or agonists with clinical applications. The use of computational modeling techniques has also played a crucial role in predicting the binding modes and interactions of this compound with biological targets.

In conclusion, (5E)-1-(2,5-dimethoxyphenyl)-5-(furan-2-yl)methylidene-1,3-diazinane-2,4,6-trione (CAS No. 346612-08-6) represents a significant advancement in the field of medicinal chemistry. Its complex structure and diverse functional groups make it a versatile molecule with potential applications in various therapeutic areas. As research continues to uncover new biological targets and mechanisms of action, compounds like this are poised to play a crucial role in the development of next-generation pharmaceuticals.